4-fluoro-2-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H14FNO3S2/c1-11-8-13(17)2-5-16(11)23(19,20)18-9-14-3-4-15(21-14)12-6-7-22-10-12/h2-8,10,18H,9H2,1H3
• InChI Key: JWBZUXKOXTWDLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C16H14FNO3S2
• Molecular Weight: 351.4 g/mol

Description

4-fluoro-2-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide, also known as Compound X, is a novel chemical compound that has garnered significant interest in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Cyclooxygenase-2 Inhibition

A study by Hashimoto et al. (2002) synthesized and evaluated a series of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives for their ability to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. This research highlighted the importance of fluorine substitution for preserving COX-2 potency and notably increasing COX-1/COX-2 selectivity, leading to the identification of a potent, highly selective, and orally active COX-2 inhibitor, JTE-522, for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

NMR Studies of Fluorinated Compounds

Dvornikova et al. (2003) synthesized a set of 2-fluoro- and 3-fluoro-substituted thiophenes, pyrroles, and furans by treating the corresponding lithio derivatives with N-fluorodibenzenesulfonamide. Their study measured ^1J_CC and ^1J_CH coupling constants and ^19F NMR chemical shifts, observing a dramatic increase in coupling constants in fluorinated compounds compared to parent compounds, thereby offering insights into the influence of fluorination on the electronic properties of these molecules (Dvornikova et al., 2003).

Mechanism of Action

Target of Action

Thiophene-based analogs, a key structural component of this compound, have been found to interact with a variety of biological targets, exhibiting properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic .

Mode of Action

It’s worth noting that the compound’s thiophene and furan components are known to interact with various biological targets, potentially leading to a range of biological effects .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to a range of biological effects .

Result of Action

Compounds with similar structures have been found to exhibit a range of biological activities, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of applications and properties. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.